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Compound of Interest

Compound Name:
3-Ethyl-4-

(hydroxymethyl)benzonitrile

CAS No.: 202522-03-0

Cat. No.: B1292789 Get Quote

3-Ethyl-4-(hydroxymethyl)benzonitrile is a substituted aromatic nitrile, a class of compounds

frequently utilized as intermediates in organic synthesis, particularly in the field of medicinal

chemistry.[1] Its structure incorporates a reactive nitrile group, a hydroxymethyl group

amenable to further functionalization, and an ethyl group on a benzene core.
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Figure 1: Chemical Structure of 3-Ethyl-4-(hydroxymethyl)benzonitrile
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Caption: Chemical structure of 3-Ethyl-4-(hydroxymethyl)benzonitrile.
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Property Value Source

Molecular Formula C₁₀H₁₁NO [2]

Molecular Weight 161.203 g/mol [2]

CAS Number Not Available [2]

Physical Properties

Data such as melting point,

boiling point, and density are

not readily available in

published literature.[2] The

compound is expected to be a

solid at room temperature,

similar to related benzonitrile

derivatives.

Expert Insight: The lack of comprehensive, publicly available physicochemical data for this

specific compound necessitates a conservative approach to its handling. Its structural similarity

to other benzonitriles used in synthesis suggests it is likely a solid with limited water solubility.

Section 2: The Benzonitrile Core: A Foundation for
Hazard Assessment
While a specific Safety Data Sheet (SDS) for 3-Ethyl-4-(hydroxymethyl)benzonitrile is not

available, a robust safety protocol can be developed by analyzing the hazards associated with

its core structure and closely related analogues.

General Benzonitrile Hazards: Benzonitriles as a class must be handled with caution. The

primary toxicological concern stems from the nitrile (-C≡N) group. While generally stable,

nitriles can, under certain conditions (e.g., harsh acidic hydrolysis or metabolism), release

hydrogen cyanide.[3] High-level exposure to simpler benzonitriles can lead to symptoms

ranging from dizziness and headache to convulsions, coma, and death.[4][5]

Hazards of Substituted Hydroxymethylbenzonitriles: SDSs for structurally similar compounds

provide a more direct, albeit extrapolated, hazard profile. For instance, 4-hydroxybenzonitrile is
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classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[3]

Similarly, 3-Fluoro-4-hydroxybenzonitrile is noted as causing skin and eye irritation.[6]

Therefore, it is prudent to assume 3-Ethyl-4-(hydroxymethyl)benzonitrile presents the

following primary risks:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled, based on general

classifications for similar nitriles.[7]

Skin Irritation: Expected to cause skin irritation upon direct contact.[3][6]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation or damage.[3]

Respiratory Irritation: Inhalation of dust or powder may cause respiratory tract irritation.[3]

Toxicological Summary: To the best of our knowledge, the specific chemical, physical, and

toxicological properties of 3-Ethyl-4-(hydroxymethyl)benzonitrile have not been thoroughly

investigated.[3] No component of similar products is listed as a carcinogen by IARC, NTP, or

OSHA.[3] The primary mechanism of severe toxicity for nitriles is the potential blockade of

cellular respiration due to the release of hydrocyanic acid.[3]

Section 3: Risk Mitigation Framework: Engineering
Controls and Personal Protective Equipment (PPE)
A multi-layered approach to risk mitigation is essential, starting with engineering controls and

supplemented by rigorous adherence to PPE protocols.

1. Engineering Controls:

Ventilation: All manipulations of solid 3-Ethyl-4-(hydroxymethyl)benzonitrile and its

solutions must be conducted within a certified chemical fume hood to prevent inhalation of

airborne particulates and vapors.[8] The system should provide adequate exhaust ventilation

where dust may be formed.[8]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate vicinity of the work area.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH2610703&productDescription=3-FLRO-4-HYDRXYBENZONITRIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1292789?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH2610703&productDescription=3-FLRO-4-HYDRXYBENZONITRIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.benchchem.com/product/b1292789?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://www.benchchem.com/product/b1292789?utm_src=pdf-body
http://angenechemical.com/sds/137863-68-4.pdf
http://angenechemical.com/sds/137863-68-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Personal Protective Equipment (PPE): The selection of PPE is directly informed by the

anticipated hazards of skin/eye irritation and potential absorption.

PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves.

Provides a barrier against skin

contact and absorption.[3]

Contaminated gloves must be

removed and disposed of

properly.

Eye/Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[3]

Skin and Body Protection
A flame-retardant lab coat and

closed-toe shoes.

Prevents accidental skin

contact.

Respiratory Protection

Not required if work is

performed within a certified

fume hood. For situations

where a fume hood is not

available (e.g., spill cleanup), a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is necessary.

Ensures protection against

inhalation hazards.[3]

Section 4: Standard Operating Protocol for Safe
Handling
This protocol outlines a self-validating workflow for handling 3-Ethyl-4-
(hydroxymethyl)benzonitrile, from retrieval to use in solution.
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Caption: Safe handling workflow for 3-Ethyl-4-(hydroxymethyl)benzonitrile.
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Step-by-Step Methodology:

Preparation:

Don all required PPE as specified in Section 3.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Prepare all necessary equipment (spatulas, weigh boats, glassware, solvent) and place it

inside the fume hood.

Weighing the Compound:

Retrieve the container from its designated storage location.

Inside the fume hood, carefully open the container.

Using a clean spatula, transfer the desired amount of solid to a weigh boat or directly into

the reaction vessel. Avoid creating dust.[8]

Securely close the primary container and wipe it down with a damp cloth before removing

it from the fume hood.

Preparing a Solution:

Place the reaction vessel containing the weighed solid on a stir plate within the fume hood.

Slowly add the desired solvent to the vessel while stirring to facilitate dissolution and

prevent splashing.

Post-Handling:

Once the reagent is in solution and the primary container is sealed, the risk of airborne

particulate exposure is significantly reduced. Standard safe handling of chemical solutions

should be followed.

Decontaminate any equipment used (spatulas, weigh boats) with an appropriate solvent.
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Wipe down the work surface inside the fume hood.

Dispose of all contaminated disposables (gloves, weigh boats, wipes) in a designated

hazardous waste container.[3]

Section 5: Emergency Response Protocols
Rapid and correct response to an exposure is critical.

Inhalation: If inhaled, immediately move the person to fresh air.[3] If breathing is difficult or

stops, provide artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

thoroughly with plenty of soap and water for at least 15 minutes.[3] Seek medical attention if

irritation persists.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention from an ophthalmologist.[3]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water.[3] Never give anything by mouth to

an unconscious person.[8] Seek immediate medical attention.

Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent

material (e.g., vermiculite, sand). Sweep up the material, place it in a sealed container, and

dispose of it as hazardous waste.[8] Do not let the product enter drains.[8]

Section 6: Storage and Disposal
Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[3] Keep it away from incompatible materials such as strong oxidizing agents, as violent

reactions are possible.[3] The storage area should be locked up.[3]

Disposal: All waste material must be disposed of in accordance with federal, state, and local

regulations.[3] Dispose of the chemical and its container at an approved waste disposal plant.

[3] Do not dispose of it with regular trash or pour it into the sewer system.
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Section 7: Context in Drug Discovery and
Development
The nitrile group is a key pharmacophore in modern medicinal chemistry. It is utilized to

modulate physicochemical properties, improve metabolic stability, and form critical binding

interactions with protein targets through hydrogen bonds, polar interactions, or covalent bonds.

[1] As a versatile building block, 3-Ethyl-4-(hydroxymethyl)benzonitrile provides synthetic

chemists with multiple reactive sites to construct more complex molecules for structure-activity

relationship (SAR) studies, which are fundamental to the drug discovery process.[9] Its safe

handling is therefore a prerequisite for leveraging its potential in developing novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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